- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Spironolactones and derivatives
Spironolactones and their derivatives are a class of steroidal antiandrogens, primarily used for the treatment of edema associated with heart failure, cirrhosis, and sodium retention. These compounds also find application in managing hypertension and certain endocrine disorders. Spironolactone is a potent antagonist of aldosterone receptors, thereby promoting diuresis and natriuresis while simultaneously antagonizing the effects of testosterone at the receptor level.
Derivatives of spironolactone often incorporate modifications aimed at enhancing bioavailability, reducing side effects, or expanding their therapeutic spectrum. For instance, epiperiplons are derivatives that improve oral absorption by altering the stereochemistry. Another derivative, eplerenone, is a selective aldosterone antagonist with fewer androgenic side effects compared to spironolactone.
These compounds exhibit anti-mineralocorticoid activity, making them effective in managing conditions related to mineralocorticoid excess. Additionally, their anti-androgenic properties can be beneficial in treating polycystic ovary syndrome (PCOS) and hirsutism, a condition characterized by excessive hair growth due to elevated levels of male hormones.
In summary, spironolactones and their derivatives represent a valuable pharmacological tool in the management of edema, hypertension, and certain endocrine disorders, owing to their unique mechanism of action targeting aldosterone receptors.
-
Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
-
Oxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and ChallengesOxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and Challenges Introduction to Oxaliplatin-Based Therapies Oxaliplatin is a key chemotherapeutic agent widely used in the treatment of colorectal cancer. It belongs to the class of platinum-based drugs, which have been revolutionizing cancer therapy for decades. This article explores the advances and challenges in...
-
Olive Oil's Medicinal Properties: Unlocking its Potential in Chemical BiopharmaceuticalsOlive Oil's Medicinal Properties: Unlocking its Potential in Chemical Biopharmaceuticals Introduction to Olive Oil's Healing Potential Olive oil, extracted from the fruit of the olive tree (Olea europaea), has been a staple in human diets for thousands of years. Beyond its culinary uses, olive oil is renowned for its numerous health benefits, which have been studied extensively in the fields of...
-
Bioavailability Enhancement of Ofloxacin in Pharmaceutical FormulationsBioavailability Enhancement of Ofloxacin in Pharmaceutical Formulations Introduction to Bioavailability Enhancement Ofloxacin, a fluoroquinolone antibiotic, is widely used for treating bacterial infections due to its broad spectrum and potent activity. However, like many hydrophobic drugs, Ofloxacin faces challenges in achieving optimal bioavailability when administered orally. This article...
-
Octanoic Acid: Emerging Opportunities in Chemical Biopharmaceuticals and Its Potential ApplicationsOctanoic Acid: Emerging Opportunities in Chemical Biopharmaceuticals and Its Potential Applications Introduction to Octanoic Acid Octanoic acid, a saturated fatty acid with the chemical formula C8H16O2, is gaining significant attention in the fields of chemistry and biomedicine. This compound has long been recognized for its role in various biological processes, but recent advancements have...
